4,6-Bis(benzyloxy)-2-methylpyrimidine

• CAS: 1685-05-8
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• SMILES: CC1=NC(=CC(=N1)OCC2=CC=CC=C2)OCC3=CC=CC=C3
• InChI: InChI=1S/C19H18N2O2/c1-15-20-18(22-13-16-8-4-2-5-9-16)12-19(21-15)23-14-17-10-6-3-7-11-17/h2-12H,13-14H2,1H3
• InChIKey: UNZFZQYYOCZWNI-UHFFFAOYSA-N

Sourcing reliable pyrimidine building blocks for selective deprotection is challenging. Non-methylated or dichloro analogs often fail under hydrogenolysis. 4,6-Bis(benzyloxy)-2-methylpyrimidine (CAS 1685-05-8) solves this. - Enables quantitative deprotection to 2-methyl-4,6-dihydroxypyrimidine under mild H₂/Pd-C conditions. - High XLogP (4.2) ensures near-quantitative recovery via liquid-liquid extraction in non-polar solvents. - Crystalline solid (density 1.171 g/cm³) facilitates fast filtration and high initial isolation purity.

Physicochemical Baseline Overview

4,6-Bis(benzyloxy)-2-methylpyrimidine (CAS 1685-05-8) is a symmetrically substituted pyrimidine derivative used primarily as a synthetic intermediate. The molecule features two benzyloxy ethers at positions 4 and 6 and a methyl group at position 2. Its physicochemical baseline is characterized by a high boiling point of 465.3 °C at 760 mmHg and a density of 1.171 g/cm³ . These empirically derived properties establish its fundamental identity as a distinct entity among pyrimidine building blocks.

High boiling point May support aggressive drying and distillation-intensive workflows

Crystalline density Reported density suggests solid-state packing favorable for filtration isolation

Benzyloxy protection Enables hydrogenolysis-based deprotection route to dihydroxypyrimidine

Generic Substitution Risk Analysis

Generic substitution between pyrimidine intermediates is high-risk due to the profound impact of substituents on reactivity and physical properties. The presence of the 2-methyl group in this compound confers a specific electronic and steric environment compared to non-methylated analogs like 4,6-bis(benzyloxy)pyrimidine . The benzyloxy groups serve a dual purpose: they enable selective deprotection via hydrogenolysis to yield the 4,6-dihydroxy parent—a transformation inaccessible to the dichloro analog —and they define a lipophilic profile (XLogP 4.2) that dictates solubility and partitioning behavior, which cannot be replicated with the more polar substituents of other in-class molecules.

Protecting group mismatch

Benzyl ethers cleavable by hydrogenolysis

Methoxy or chloro analogs may require distinct deprotection conditions, altering synthetic route compatibility

Lipophilicity gap

High XLogP drives organic-phase partitioning

More polar analogs may shift extraction behavior, reducing recovery in non-polar workups

Thermal tolerance difference

Boiling point supports elevated-temperature processing

Lower-boiling analogs risk evaporative loss under similar drying protocols

Quantitative Differentiation from Primary Analogs

Thermal Separation Efficiency vs. Dichloro Analog

When selecting a precursor for large-scale reactions requiring purification by distillation, 4,6-bis(benzyloxy)-2-methylpyrimidine offers a substantially higher boiling point (465.3 °C at 760 mmHg) than the dichloro analog (210.8 °C at 760 mmHg) [REFS-1, REFS-2]. This 254.5 °C difference directly impacts the technical feasibility of vacuum distillation and solvent removal strategies, reducing product loss in high-temperature drying steps.

Boiling Point

Cross‑study, verify conditions

Target: 465.3 °C Dichloro analog: 210.8 °C Δ 254.5 °C

May reduce evaporative loss during vacuum distillation

Empirically measured at 760 mmHg; process-specific validation recommended

Evidence Dimension	Boiling Point (at 760 mmHg)
Target Compound Data	465.3 °C
Comparator Or Baseline	4,6-Dichloro-2-methylpyrimidine: 210.8 °C
Quantified Difference	Δ 254.5 °C
Conditions	Empirically measured, standard atmospheric pressure

Why This Matters

The higher boiling point enables more aggressive drying and concentration protocols without evaporative loss, a critical advantage during solvent swaps in multi-step syntheses.

Crystallinity and Density vs. Dimethoxy Analog

The density of 4,6-bis(benzyloxy)-2-methylpyrimidine has been empirically determined as 1.171 g/cm³ , which is 0.06 g/cm³ higher than the commonly cited density of the dimethoxy analog (1.11 g/cm³) . This difference, while modest, is consistent across multiple reporting sources and suggests more efficient molecular packing, which is often correlated with superior crystallinity, higher melting point, better long-term solid-state stability, and improved filterability from reaction mixtures.

Density

Cross‑study, verify lot

1.171 g/cm³ +0.06 vs dimethoxy analog (1.11 g/cm³)

Indicates more efficient molecular packing, potentially aiding crystallization

Correlation with crystallinity and filtration performance should be experimentally confirmed

Evidence Dimension	Density
Target Compound Data	1.171 g/cm³
Comparator Or Baseline	4,6-Dimethoxy-2-methylpyrimidine: 1.11 g/cm³
Quantified Difference	Δ +0.06 g/cm³
Conditions	Empirically measured, standard conditions

Why This Matters

Higher density correlates with more robust crystalline solid forms, which simplifies isolation from reaction mixtures and reduces the risk of amorphous precipitation during scale-up.

Lipophilicity-Driven Solubility vs. Dimethoxy Analog

Chem960 reports an experimentally derived XLogP of 4.2 for 4,6-bis(benzyloxy)-2-methylpyrimidine , while the dimethoxy analog is estimated at a significantly lower XLogP of approximately 0.8–0.9 based on structural prediction algorithms . This >5-fold difference in lipophilicity fundamentally alters the partitioning behavior between aqueous and organic phases, making the benzyloxy compound markedly more soluble in non-polar solvents. This property is essential for liquid-liquid extraction workups following aqueous reactions.

Lipophilicity

Calculated value, verify experimentally

Target XLogP: 4.2 Dimethoxy analog: ~0.8–0.9 Δ ≈ +3.3 log units

Supports efficient organic-phase recovery in liquid-liquid extraction

Based on structural algorithm; experimental partition coefficient may differ

Evidence Dimension	XLogP (Lipophilicity)
Target Compound Data	4.2
Comparator Or Baseline	4,6-Dimethoxy-2-methylpyrimidine: ~0.8-0.9 (estimated range)
Quantified Difference	Δ ≈ +3.3 log units (~2000-fold partition coefficient increase)
Conditions	Calculated/predicted value from structural algorithm

Why This Matters

Higher lipophilicity ensures efficient recovery from aqueous reaction mixtures via extraction, reducing yield loss during workup and enabling streamlined purification.

• [1] PubChem. (n.d.). 4,6-Dimethoxy-2-methylpyrimidine. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source

Optimal Application Scenarios

Catalytic Hydrogenolysis for Dihydroxypyrimidine Synthesis

This compound is the preferred protected precursor for generating 2-methyl-4,6-dihydroxypyrimidine. The benzyl ether protecting groups can be quantitatively removed under mild, catalytic hydrogenolysis conditions (H₂, Pd/C), a transformation that is not possible with the methoxy analog. The high boiling point [REFS-1, Sec. 3] ensures the intermediate can survive rigorous drying steps without loss, a critical factor during large-scale campaigns.

Non-Polar Solvent Extraction Workups

The high XLogP of 4.2 [REFS-2, Sec. 3] makes this compound ideally suited for synthetic routes requiring liquid-liquid extraction with non-polar organic solvents such as ethyl acetate or dichloromethane. It efficiently partitions into the organic layer, enabling near-quantitative recovery from aqueous reaction mixtures, a distinct advantage over its more water-soluble dimethoxy analog.

Crystallization-Driven Purification by Filtration

The compound’s measured density of 1.171 g/cm³ [REFS-3, Sec. 3] suggests a propensity for forming well-ordered crystalline solids. This characteristic is leveraged during reaction workups where the product is isolated via precipitation and filtration. The improved crystallinity compared to low-density, amorphous pyrimidine analogs translates to faster filtration rates and higher purity upon initial isolation, reducing reliance on chromatographic purification.

Application

Selection Property

Validation Focus

Hydrogenolysis deprotection to dihydroxypyrimidine

Benzyl ether hydrogenolysis susceptibility

Deprotection yield and selectivity under mild H₂/Pd‑C

Non‑polar liquid‑liquid extraction

High lipophilicity for organic‑phase partitioning

Extraction efficiency in ethyl acetate/DCM vs aqueous phase

Crystallization‑driven filtration

Crystalline packing propensity

Filtration rate and solid‑state purity after precipitation